Cas no 85721-08-0 (2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone)

2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone structure
85721-08-0 structure
Product Name:2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
CAS No:85721-08-0
MF:C14H7ClF4O
MW:302.651396989822
CID:990954
PubChem ID:3020944
Update Time:2025-04-20

2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4'-fluoro-5-(trifluoromethyl)benzophenone
    • [2-chloro-5-(trifluoromethyl)phenyl]-(4-fluorophenyl)methanone
    • Methanone, [2-chloro-5-(trifluoromethyl)phenyl](4-fluorophenyl)-
    • DTXSID60235033
    • 85721-08-0
    • 7GAU2QX8J7
    • [2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL](4-FLUOROPHENYL)METHANONE
    • NS00065081
    • EINECS 288-418-1
    • WOLOCKQZPBSLPY-UHFFFAOYSA-N
    • Inchi: 1S/C14H7ClF4O/c15-12-6-3-9(14(17,18)19)7-11(12)13(20)8-1-4-10(16)5-2-8/h1-7H
    • InChI Key: WOLOCKQZPBSLPY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=CC=1C(C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 302.0121552g/mol
  • Monoisotopic Mass: 302.0121552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų
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